2-((2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[7-(furan-2-yl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H16F3N5O4S/c1-28-17-15(19(31)29(2)20(28)32)18(27-16(26-17)13-4-3-9-33-13)34-10-14(30)25-12-7-5-11(6-8-12)21(22,23)24/h3-9H,10H2,1-2H3,(H,25,30)
• InChI Key: HBWCXVMNJLMPOM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CO3)SCC(=O)NC4=CC=C(C=C4)C(F)(F)F)C(=O)N(C1=O)C
• Molecular Formula: C21H16F3N5O4S
• Molecular Weight: 491.4 g/mol
• CAS No.: 847191-05-3

Description

2-((2-(furan-2-yl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H16F3N5O4S and its molecular weight is 491.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound and its analogs are synthesized through reactions involving key intermediates like 2,3-dimethylthieno[2′,3′:4,5]pyrimidino[1,2-a]pyridin-4-one and furfural, in processes that highlight the versatility of heterocyclic chemistry and the potential for creating diverse molecular structures with significant biological activities (Bozorov et al., 2010).

Biological Applications

• The focus on heterocyclic compounds like the one described involves investigating their potential as antiprotozoal agents, where compounds such as 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine acetate salt demonstrate significant activity against protozoan infections, indicating potential applications in treating diseases caused by these pathogens (Ismail et al., 2004).

Methodological Advances

• The development of novel synthetic routes for creating such heterocyclic compounds reveals the importance of these methodologies in enabling the exploration of their chemical and biological properties. The use of photolysis and various catalysts to achieve the synthesis of these complex molecules highlights the ongoing innovation in organic chemistry aimed at expanding the toolkit available for drug discovery and development (Guizzardi et al., 2000).

Antimicrobial Activity

• Investigations into the antimicrobial activity of novel heterocyclic compounds incorporating the antipyrine moiety, such as the synthesis of compounds with potential antimicrobial properties, underscore the relevance of these compounds in addressing the need for new antimicrobials amid rising antibiotic resistance (Bondock et al., 2008).